Cas no 90422-06-3 (Phenol, 3-(1-bromoethyl)-, acetate)

Phenol, 3-(1-bromoethyl)-, acetate structure
90422-06-3 structure
Product name:Phenol, 3-(1-bromoethyl)-, acetate
CAS No:90422-06-3
MF:C10H13BrO3
MW:261.112422704697
CID:788802
PubChem ID:71429129

Phenol, 3-(1-bromoethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-(1-bromoethyl)-, acetate
    • acetic acid,3-(1-bromoethyl)phenol
    • 90422-06-3
    • DTXSID00847831
    • Acetic acid--3-(1-bromoethyl)phenol (1/1)
    • Inchi: InChI=1S/C8H9BrO.C2H4O2/c1-6(9)7-3-2-4-8(10)5-7;1-2(3)4/h2-6,10H,1H3;1H3,(H,3,4)
    • InChI Key: MQPGSEWNWZKOHH-UHFFFAOYSA-N
    • SMILES: CC(C1=CC(=CC=C1)O)Br.CC(=O)O

Computed Properties

  • Exact Mass: 260.00481g/mol
  • Monoisotopic Mass: 260.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

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